Cas no 2639424-31-8 (Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate
• CAS No: 2639424-31-8
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• CID: 5651884
• PubChem ID: 165897153
• Update Time: 2025-05-22

Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783576
• 2639424-31-8
• methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate
• Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C8H11ClN2O2S/c1-3-10-8-11-5(4-9)6(14-8)7(12)13-2/h3-4H2,1-2H3,(H,10,11)
• InChI Key： MBYSRDBYIVAYHB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)SC(=N1)NCC

Computed Properties

• Exact Mass: 234.0229765g/mol
• Monoisotopic Mass: 234.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.5Ų

Additional information on Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate

Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 2639424-31-8): A Comprehensive Overview

Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 2639424-31-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This thiazole derivative, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The compound's chloromethyl and ethylamino functional groups make it particularly valuable for further chemical modifications, enabling the development of novel compounds with potential therapeutic or agricultural applications.

The growing interest in thiazole derivatives like Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate can be attributed to their broad spectrum of biological activities. Researchers are increasingly exploring these compounds for their potential in drug discovery, particularly in areas such as antimicrobial, antiviral, and anticancer therapies. The chloromethyl group in this molecule offers excellent reactivity for nucleophilic substitution reactions, making it a preferred choice for synthetic chemists working on structure-activity relationship studies.

In the agrochemical sector, Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate has shown promise as a building block for developing new crop protection agents. With the global agricultural industry facing challenges from pesticide resistance and environmental concerns, there's heightened interest in novel chemical entities that can address these issues. The thiazole core of this compound is particularly noteworthy, as similar structures have demonstrated herbicidal and fungicidal properties in various studies.

The synthesis and application of Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate align with current trends in green chemistry. Researchers are actively investigating more sustainable production methods for such intermediates, focusing on atom economy and reduced environmental impact. This approach resonates with the pharmaceutical and agrochemical industries' growing commitment to sustainable practices, making compounds like this increasingly valuable in modern chemical research.

From a structural perspective, the ethylamino-thiazole-carboxylate framework present in this compound offers interesting possibilities for molecular design. The presence of both electron-donating (ethylamino) and electron-withdrawing (carboxylate) groups creates a unique electronic environment that can influence the compound's reactivity and interaction with biological targets. This characteristic has made Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate a subject of numerous computational chemistry studies aiming to predict its behavior in various chemical contexts.

The commercial availability of Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 2639424-31-8) has facilitated its adoption in research laboratories worldwide. Chemical suppliers typically offer this compound with high purity levels, catering to the stringent requirements of pharmaceutical development. Recent market analyses indicate growing demand for such specialized intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

Quality control aspects of Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate production have become increasingly important. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures are critical given the compound's role as a key intermediate in the synthesis of potentially valuable end products.

Storage and handling recommendations for Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate typically emphasize protection from moisture and extreme temperatures. The compound's stability under various conditions has been the subject of several studies, with findings suggesting optimal storage in cool, dry environments to maintain its chemical integrity over extended periods. These practical considerations are particularly relevant for research institutions maintaining chemical inventories.

The intellectual property landscape surrounding thiazole derivatives like Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate has become increasingly complex. Numerous patents have been filed covering various synthetic routes and applications of similar compounds, reflecting the commercial potential of this chemical class. This patent activity underscores the importance of thorough literature reviews before embarking on research involving this intermediate.

Looking forward, the scientific community anticipates continued interest in Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate and related compounds. As drug discovery efforts become more targeted and sophisticated, the demand for specialized building blocks with precisely positioned functional groups is expected to grow. This trend positions thiazole-based intermediates as valuable tools in the medicinal chemist's toolkit for the foreseeable future.

In conclusion, Methyl 4-(chloromethyl)-2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 2639424-31-8) represents an important chemical entity with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it a versatile intermediate for the development of novel bioactive compounds. As research in these fields advances, the significance of such specialized intermediates is likely to increase, driving further investigation into their properties and potential applications.